Cas no 1361864-89-2 (5-Amino-2-(2,5-dichlorophenyl)nicotinic acid)

• Product Name: 5-Amino-2-(2,5-dichlorophenyl)nicotinic acid
• CAS No: 1361864-89-2
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4928627
• Update Time: 2025-07-21

5-Amino-2-(2,5-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,5-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-6-1-2-10(14)8(3-6)11-9(12(17)18)4-7(15)5-16-11/h1-5H,15H2,(H,17,18)
• InChI Key： CHYPRINKRGTMEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(C(=O)O)=CC(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-2-(2,5-dichlorophenyl)nicotinic acid

Introduction to 5-Amino-2-(2,5-dichlorophenyl)nicotinic Acid (CAS No. 1361864-89-2)

5-Amino-2-(2,5-dichlorophenyl)nicotinic acid (CAS No. 1361864-89-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, consists of a nicotinic acid core substituted with an amino group at the 5-position and a 2,5-dichlorophenyl moiety at the 2-position. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for further derivatization and investigation.

The structural motif of 5-amino-2-(2,5-dichlorophenyl)nicotinic acid is particularly noteworthy due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and carboxylic acid functionalities allows for diverse chemical modifications, enabling the synthesis of novel analogs with tailored pharmacological profiles. Furthermore, the dichlorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of nicotinic acid derivatives. Nicotinic acid, also known as niacin, is well-known for its role in lipid metabolism and its use as a precursor for nicotinamide adenine dinucleotide (NAD), a crucial coenzyme in cellular metabolism. Compounds structurally related to nicotinic acid have been investigated for their potential therapeutic effects in various diseases, including cardiovascular disorders, inflammation, and neurodegenerative conditions.

The dichlorophenyl substituent in 5-amino-2-(2,5-dichlorophenyl)nicotinic acid adds an additional layer of complexity to its pharmacological profile. This group is commonly found in biologically active molecules and has been shown to enhance binding affinity and selectivity towards certain enzymes and receptors. The dichloro substitution pattern can influence electronic properties such as lipophilicity and charge distribution, which are critical factors in determining a compound's bioavailability and target interaction.

Recent studies have highlighted the importance of 5-amino-2-(2,5-dichlorophenyl)nicotinic acid as a lead compound in the development of novel therapeutic agents. Researchers have demonstrated its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of this compound have been explored for their anti-inflammatory properties, leveraging the known effects of nicotinic acid derivatives on inflammatory pathways.

The synthesis of 5-amino-2-(2,5-dichlorophenyl)nicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the amino group at the 5-position and the dichlorophenyl moiety at the 2-position necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, enhancing the efficiency of the synthetic route.

From a biochemical perspective, 5-amino-2-(2,5-dichlorophenyl)nicotinic acid exhibits interesting interactions with enzymes and receptors involved in metabolic pathways. The amino group can participate in hydrogen bonding interactions, while the carboxylic acid group can form ionic bonds with positively charged residues on biological targets. These interactions are crucial for determining the compound's binding affinity and specificity.

The dichlorophenyl group further influences these interactions by modulating electronic properties and steric hindrance. This substituent can enhance binding by increasing lipophilicity or by creating specific spatial orientations that improve fit within binding pockets. Such features are often exploited in drug design to optimize target engagement and minimize off-target effects.

In clinical research, 5-amino-2-(2,5-dichlorophenyl)nicotinic acid has been investigated for its potential role in modulating metabolic pathways associated with metabolic syndrome. Studies suggest that derivatives of this compound may influence lipid profiles and glucose homeostasis by interacting with enzymes such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS). These effects are particularly relevant given the increasing prevalence of metabolic disorders worldwide.

The structural diversity offered by 5-amino-2-(2,5-dichlorophenyl)nicotinic acid makes it a versatile scaffold for drug discovery efforts. By modifying different functional groups or introducing additional substituents, researchers can generate libraries of compounds with varying pharmacological properties. High-throughput screening (HTS) techniques combined with computational modeling have been used to identify promising derivatives for further development.

Computational studies have also provided insights into the molecular mechanisms underlying the biological activity of 5-amino-2-(2,5-dichlorophenyl)nicotinic acid. Molecular docking simulations have been employed to predict binding modes and affinity for various targets. These simulations help guide experimental efforts by identifying key interactions and providing rational basis for structure-activity relationship (SAR) studies.

The future prospects for 5-amino-2-(2,5-dichlorophenyl)nicotinic acid are promising, with ongoing research focused on optimizing its pharmacological profile and exploring new therapeutic applications. Advances in synthetic chemistry continue to enhance access to complex derivatives, enabling more comprehensive exploration of their biological potential. Additionally, interdisciplinary approaches combining experimental biology with computational modeling are expected to accelerate the discovery process.

In conclusion,5-amino-2-(2,5-dichlorophenyl)nicotinic acid (CAS No. 1361864-89-2) represents a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug discovery makes it a valuable asset in developing novel treatments for various diseases. As research progresses,this compound is likely to play an increasingly important role in advancing our understanding of metabolic pathways and developing innovative therapeutic strategies.